Cas no 1935457-38-7 (2-Propynoic acid, 3-(4-pyrimidinyl)-)

• Product Name: 2-Propynoic acid, 3-(4-pyrimidinyl)-
• CAS No: 1935457-38-7
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• CID: 5295470
• Update Time: 2025-05-20

2-Propynoic acid, 3-(4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(4-pyrimidinyl)-

• Inchi： 1S/C7H4N2O2/c10-7(11)2-1-6-3-4-8-5-9-6/h3-5H,(H,10,11)
• InChI Key： WQERTIUDAKCTCY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=CN=CN=1

Additional information on 2-Propynoic acid, 3-(4-pyrimidinyl)-

Introduction to 2-Propynoic acid, 3-(4-pyrimidinyl) and Its CAS No. 1935457-38-7

2-Propynoic acid, 3-(4-pyrimidinyl), identified by the Chemical Abstracts Service Number (CAS No.) 1935457-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Propynoic acid, 3-(4-pyrimidinyl), particularly the presence of a propynoic acid moiety linked to a pyrimidine ring, make it a promising candidate for further exploration in drug discovery and molecular biology.

The propynoic acid group (−C≡C−COOH) introduces a reactive alkyne functionality, which can participate in various chemical reactions such as Sonogashira coupling, allowing for the synthesis of more complex molecules. This reactivity makes 2-Propynoic acid, 3-(4-pyrimidinyl) a valuable intermediate in organic synthesis, enabling the construction of intricate pharmacophores. The pyrimidine ring, on the other hand, is a core structure found in many nucleoside analogs and anticancer agents, suggesting that this compound may exhibit similar biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Propynoic acid, 3-(4-pyrimidinyl) and biological targets. Studies have shown that pyrimidine derivatives can interact with enzymes and receptors in ways that modulate cellular processes. For instance, modifications at the 3-position of the pyrimidine ring have been linked to enhanced binding affinity and selectivity for certain therapeutic targets. This has prompted researchers to investigate 2-Propynoic acid, 3-(4-pyrimidinyl) as a potential scaffold for developing novel drugs.

In vitro studies have begun to uncover the pharmacological profile of 2-Propynoic acid, 3-(4-pyrimidinyl). Initial experiments suggest that this compound may possess antimicrobial and anti-inflammatory properties. The propynoic acid moiety could contribute to these effects by interfering with essential metabolic pathways in microorganisms or by modulating inflammatory cytokine production in mammalian cells. Additionally, the pyrimidine core may engage with specific enzymes involved in DNA replication or repair, potentially leading to applications in oncology.

The synthesis of 2-Propynoic acid, 3-(4-pyrimidinyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also allow for structural diversification, enabling the exploration of analogs with tailored biological activities.

One of the most exciting aspects of 2-Propynoic acid, 3-(4-pyrimidinyl) is its potential as a building block for drug development. By incorporating this compound into larger molecules through medicinal chemistry techniques such as structure-based drug design or fragment-based approaches, researchers can generate novel entities with improved pharmacokinetic profiles and reduced toxicity. The combination of its unique structural features with its predicted biological activities makes it an attractive candidate for further investigation.

As research continues to evolve, new methodologies for studying 2-Propynoic acid, 3-(4-pyrimidinyl) are being developed. Techniques such as high-throughput screening (HTS) and X-ray crystallography are being utilized to identify lead compounds and understand their mechanisms of action at an atomic level. These tools are essential for translating laboratory findings into clinical applications and ensuring that compounds like 2-Propynoic acid, 3-(4-pyrimidinyl) reach patients in need.

The future prospects for 2-Propynoic acid, 3-(4-pyrimidinyl) are bright, with ongoing studies aimed at elucidating its full therapeutic potential. Collaborative efforts between academia and industry are likely to accelerate progress in this area, leading to innovative treatments for various diseases. As our understanding of molecular interactions deepens, compounds like 2-Propynoic acid, 3-(4-pyrimidinyl) will continue to play a crucial role in advancing pharmaceutical science.